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Compound of Interest

Compound Name:
3-(3-Chloropyridin-4-yl)propanoic

acid

CAS No.: 1492447-67-2

Cat. No.: B2499197

Get Quote

Strategic Scaffold for Fragment-Based Drug Discovery (FBDD)

Executive Summary
3-(3-Chloropyridin-4-yl)propanoic acid is a functionalized pyridine derivative used primarily

as a pharmacophore linker and fragment in small molecule drug discovery. Its molecular weight

(185.61 g/mol ) places it squarely within the "Rule of Three" criteria for fragment-based design,

offering high ligand efficiency potential. The presence of the chlorine atom at the 3-position is

not merely structural; it modulates the basicity of the pyridine nitrogen (via inductive electron

withdrawal) and blocks metabolic oxidation at a vulnerable site, enhancing the metabolic

stability of the parent drug candidate.

Physicochemical Characterization
The precise determination of molecular weight and isotopic distribution is critical for high-

resolution mass spectrometry (HRMS) validation and stoichiometric calculations in synthesis.

2.1 Molecular Weight & Formula Analysis
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Property Value Notes

IUPAC Name
3-(3-Chloropyridin-4-

yl)propanoic acid

Molecular Formula C₈H₈ClNO₂

Average Molecular Weight 185.61 g/mol
Used for molarity/dosing

calculations.

Monoisotopic Mass 185.0244 Da
Based on ¹²C, ¹H, ³⁵Cl, ¹⁴N,

¹⁶O.

Exact Mass (M+2) 187.0214 Da Based on ³⁷Cl isotope.

2.2 Isotopic Signature (Mass Spectrometry)
Due to the natural abundance of Chlorine isotopes (

,

), the mass spectrum of this compound exhibits a characteristic 3:1 intensity ratio between the
molecular ion (M) and the M+2 peak.[1][2]

M Peak (m/z 185.02): 100% Relative Abundance

M+2 Peak (m/z 187.02): ~32% Relative Abundance

Analyst Note: In LC-MS workflows, the absence of this 3:1 doublet signature indicates

dechlorination (a common side reaction during hydrogenation) or misidentification.

Synthetic Methodology
The synthesis of 3-(3-Chloropyridin-4-yl)propanoic acid requires a sequence that installs the

alkyl chain while preserving the aryl chloride. The most robust route utilizes a Heck Cross-

Coupling followed by a Chemoselective Reduction.

3.1 Reaction Pathway Diagram
The following directed graph illustrates the synthetic logic, highlighting the critical decision node

at the reduction step to prevent hydrogenolysis of the chlorine atom.
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3-Chloro-4-iodopyridine
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Methyl (E)-3-(3-chloropyridin-4-yl)acrylate
(Heck Product)

Heck Coupling
100°C, 12h

Methyl Acrylate
Pd(OAc)2, P(o-tol)3, Et3N

Methyl 3-(3-chloropyridin-4-yl)propanoate
(Saturated Ester)

Hydrogenation
(Avoid Pd/C to keep Cl)

Selective Reduction
H2, PtO2 (Adam's Cat.)

or Rh/C

3-(3-Chloropyridin-4-yl)propanoic acid
(Final Product)

Saponification

Hydrolysis
LiOH, THF/H2O
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Caption: Synthetic route emphasizing chemoselective hydrogenation to retain the halogen

substituent.

3.2 Detailed Experimental Protocol
Step 1: Heck Coupling

Reagents: Charge a reaction vessel with 3-chloro-4-iodopyridine (1.0 eq), methyl acrylate

(1.5 eq), Pd(OAc)₂ (5 mol%), and P(o-tol)₃ (10 mol%) in anhydrous DMF.

Base: Add Triethylamine (2.5 eq).

Conditions: Heat to 100°C under N₂ atmosphere for 12-16 hours.

Workup: Dilute with EtOAc, wash with water/brine.[3] Purify via silica gel chromatography

(Hexane/EtOAc gradient).

Checkpoint: Confirm formation of the unsaturated acrylate via ¹H NMR (distinct alkene

doublets at ~6.5 and 7.6 ppm).
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Step 2: Chemoselective Hydrogenation (Critical) Standard Pd/C hydrogenation often leads to

dechlorination (hydrodehalogenation).

Catalyst: Use Platinum Oxide (PtO₂) or Rhodium on Carbon (Rh/C), which are less prone to

oxidative addition into Ar-Cl bonds than Palladium.

Solvent: Methanol or Ethanol.

Conditions: 1 atm H₂ (balloon), Room Temperature, monitor closely by LC-MS. Stop

immediately upon consumption of starting material to prevent over-reduction.

Step 3: Hydrolysis

Reagents: Dissolve the saturated ester in THF:Water (3:1). Add LiOH (2.0 eq).

Conditions: Stir at RT for 2 hours.

Isolation: Acidify to pH 3-4 with 1M HCl. Extract with EtOAc.[3] Concentrate to yield the title

acid.[4]

Analytical Validation Standards
To ensure the integrity of the material for biological assays, the following analytical signals must

be verified.
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Method Expected Signal Interpretation

¹H NMR (400 MHz, DMSO-d₆) δ 12.2 (s, 1H)
Carboxylic acid proton (-

COOH).

δ 8.5 (s, 1H), 8.3 (d, 1H)
Pyridine ring protons

(deshielded by N and Cl).

δ 7.4 (d, 1H)
Pyridine proton adjacent to the

alkyl chain.

δ 2.9 (t, 2H), 2.6 (t, 2H)
Propanoic acid chain (-CH₂-

CH₂-).

LC-MS (ESI+) m/z 186.0 [M+H]⁺ Protonated molecular ion.

m/z 188.0 [M+H+2]⁺
³⁷Cl isotope peak (~33%

intensity of base peak).

Application in Drug Discovery[5]
Why this specific Molecular Weight matters: In Fragment-Based Drug Discovery (FBDD), the

"Rule of Three" suggests fragments should have a MW < 300. With a MW of 185.6, this

molecule allows for significant "growth" (adding functional groups) while remaining within the

lipophilic efficiency (LipE) guidelines for oral bioavailability.

Structure-Activity Relationship (SAR) Utility:

Conformational Restriction: The propanoic acid chain provides a flexible linker that can orient

the pyridine headgroup into a binding pocket.

Bioisosterism: The 3-chloropyridine moiety serves as a lipophilic, metabolically stable

bioisostere for a phenyl or unsubstituted pyridine ring. The chlorine atom fills hydrophobic

sub-pockets and reduces the pKa of the pyridine nitrogen, reducing non-specific binding.

References
Heck Reaction Mechanism & Catalysts

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Littke, A. F., & Fu, G. C. (2001).[5] Palladium-catalyzed coupling reactions of aryl

chlorides. Journal of the American Chemical Society.[5]

Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

Fragment-Based Drug Design Principles

Congreve, M., et al. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug

Discovery Today.

Isotopic Abundance Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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